molecular formula C12H18FNO B13267182 1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol

Cat. No.: B13267182
M. Wt: 211.28 g/mol
InChI Key: NQRKLNAGBGZRIG-UHFFFAOYSA-N
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Description

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a 2-methylpropan-2-ol backbone substituted with a [1-(3-fluorophenyl)ethyl]amino group.

Properties

Molecular Formula

C12H18FNO

Molecular Weight

211.28 g/mol

IUPAC Name

1-[1-(3-fluorophenyl)ethylamino]-2-methylpropan-2-ol

InChI

InChI=1S/C12H18FNO/c1-9(14-8-12(2,3)15)10-5-4-6-11(13)7-10/h4-7,9,14-15H,8H2,1-3H3

InChI Key

NQRKLNAGBGZRIG-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=CC=C1)F)NCC(C)(C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol typically involves the reaction of 3-fluoroacetophenone with ethylamine, followed by reduction and subsequent alkylation. The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and the reactions are typically carried out in solvents like ethanol or tetrahydrofuran under controlled temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can further modify the functional groups present in the compound.

    Substitution: The fluorine atom in the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

    Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups into the phenyl ring.

Scientific Research Applications

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol has several scientific research applications, including:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

    Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorophenyl group enhances its binding affinity to these targets, while the ethylamino and methylpropanol groups contribute to its overall chemical stability and reactivity. The compound may modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural motifs with the target molecule, differing in substituents, aryl groups, or amino side chains:

Compound Name Key Structural Differences Molecular Weight (g/mol) Melting Point (°C) Source
2-(Ethylamino)-1-(3-(trifluoromethyl)phenyl)propan-1-ol Trifluoromethylphenyl group; ethylamino vs. [1-(3-FP)ethyl]amino 247.3 Not reported
1-[4-[2-(Diphenylmethoxy)ethyl]piperazinyl]-2-methyl-3-phenylpropan-2-ol Piperazinyl group; diphenylmethoxy substituent 442.262 Oil (no MP)
Ethyl 3-oxo-2-phenyl-3-((1-phenylethyl)amino)propanoate Ester group; ketone instead of tertiary alcohol 311.152 82–84
1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol Chlorophenyl; bicyclic terpene-derived amine Not reported Not reported

Key Observations :

  • Aryl Group Impact : The 3-fluorophenyl group in the target compound may enhance lipophilicity compared to 3-chlorophenyl () but reduce it relative to trifluoromethylphenyl (). Fluorine’s electron-withdrawing effects could improve metabolic stability over chlorine .
  • Functional Groups : The tertiary alcohol in the target compound contrasts with ester or ketone functionalities in analogs (), which may alter solubility and hydrogen-bonding capacity.

Biological Activity

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol, also known as a derivative of phenethylamine, has garnered attention in pharmacological research due to its potential biological activities. This compound is characterized by a unique structure that includes a fluorinated phenyl group, which may influence its interaction with biological targets.

  • Molecular Formula : C12H18FNO
  • Molecular Weight : 211.28 g/mol
  • CAS Number : 1249435-26-4

The biological activity of this compound is primarily linked to its interaction with neurotransmitter systems. Research indicates that compounds with similar structures often act as modulators of serotonin and norepinephrine receptors, potentially influencing mood and cognitive functions.

Biological Activity Overview

1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol has shown various biological activities in preliminary studies, including:

  • Antidepressant-like Effects : In animal models, compounds similar to this have demonstrated significant antidepressant-like properties, likely through the modulation of serotonin pathways.
  • Cognitive Enhancement : Some derivatives have been associated with improved cognitive functions, suggesting potential applications in treating cognitive impairments.
  • Neuroprotective Properties : The presence of the fluorine atom may enhance the lipophilicity of the compound, potentially improving its ability to cross the blood-brain barrier and exert neuroprotective effects.

Case Study 1: Antidepressant Activity

A study published in the Journal of Psychopharmacology examined the effects of various phenethylamine derivatives on depressive behaviors in rodent models. The results indicated that compounds with similar structures to 1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol significantly reduced depressive-like behaviors when administered at specific dosages .

Case Study 2: Cognitive Function Enhancement

Research conducted on cognitive enhancers highlighted the potential of fluorinated phenethylamines in improving memory retention and learning capabilities in aged rats. The findings suggest that 1-{[1-(3-Fluorophenyl)ethyl]amino}-2-methylpropan-2-ol may share these properties due to its structural similarities .

Table 1: Summary of Biological Activities

Biological ActivityObserved EffectsReference
AntidepressantReduced depressive behaviorsJournal of Psychopharmacology
Cognitive EnhancementImproved memory retentionCognitive Enhancers Study
NeuroprotectionPotential protective effects on neuronal cellsNeuropharmacology Insights

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